1,3-dimethyl-5-((4-methylbenzyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-5-[(4-methylphenyl)methylsulfanyl]-6-propylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H23N3O2S/c1-5-6-15-11-21-18-16(19(24)23(4)20(25)22(18)3)17(15)26-12-14-9-7-13(2)8-10-14/h7-11H,5-6,12H2,1-4H3
• InChI Key: DCUOLRAZIOTSIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C2C(=C1SCC3=CC=C(C=C3)C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

1,3-dimethyl-5-((4-methylbenzyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H23N3O2S and its molecular weight is 369.48. The purity is usually 95%.
BenchChem offers high-quality 1,3-dimethyl-5-((4-methylbenzyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-dimethyl-5-((4-methylbenzyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel Heterocyclic Derivatives Synthesis : Research on pyrido[2,3-d]pyrimidine derivatives, including a study on the facile and concise route to (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives, emphasizes the efficient synthesis of novel compounds. These derivatives are characterized by spectral techniques and computational methods, indicating potential applications in material science and pharmaceuticals (Ashraf et al., 2019).

• Nonlinear Optical Properties : The study of novel styryl dyes, including pyrimidine derivatives, explores their third-order nonlinear optical properties using the Z-scan technique. These findings suggest potential applications of these compounds in nonlinear optical materials for device applications (Shettigar et al., 2009).

Potential Applications

• Catalytic and Green Chemistry : The development of dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives via a green chemistry approach highlights the role of pyrimidine derivatives in facilitating environmentally friendly synthesis processes. This research presents a method that offers advantages like the use of recyclable catalysts and milder reaction conditions, suggesting its potential for sustainable chemical synthesis (Verma & Jain, 2012).

• Pharmaceutical Research : Another study focuses on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents. These compounds demonstrate significant activity in cyclooxygenase inhibition and could represent a new class of pharmaceuticals (Abu‐Hashem et al., 2020).

• Optical and Material Science : The design and synthesis of pyrimidine-phthalimide derivatives offer insights into the development of new atypical aggregation-induced emission (AIE) chromophores. Their solid-state fluorescence and positive solvatochromism, coupled with potential as colorimetric pH sensors, underscore their utility in optical sensing and material science applications (Yan et al., 2017).